Cas no 2229412-97-7 (1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229412-97-7
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 6376684
• PubChem ID: 165826668
• Update Time: 2025-10-10

1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutane-1-carboxylic acid
• 2229412-97-7
• EN300-1887285
• 1-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C14H19N3O4/c1-13(2,3)21-12(20)17-11-15-7-9(8-16-11)14(10(18)19)5-4-6-14/h7-8H,4-6H2,1-3H3,(H,18,19)(H,15,16,17,20)
• InChI Key： RRKTWLAZZYTYTM-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CN=C(NC(=O)OC(C)(C)C)N=C2)CCC1)=O

Computed Properties

• Exact Mass: 293.13755610g/mol
• Monoisotopic Mass: 293.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Additional information on 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutane-1-carboxylic acid

Introduction to 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2229412-97-7)

The compound 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2229412-97-7) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a pyrimidine core appended to a cyclobutane moiety, further functionalized with an amino tert-butoxycarbonyl (Boc) group, underscores its versatility as a synthetic intermediate and a pharmacophore.

Recent advancements in the synthesis and application of heterocyclic compounds have highlighted the importance of pyrimidine derivatives in medicinal chemistry. Pyrimidines are ubiquitous scaffolds in nature, forming the backbone of essential biomolecules such as nucleic acids and vitamins. The structural motif of 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutane-1-carboxylic acid not only leverages the inherent biological relevance of pyrimidines but also introduces additional layers of complexity through the cyclobutane ring. This fused system has been explored for its ability to modulate biological pathways by influencing enzyme inhibition and receptor binding interactions.

The Boc-amino group in this compound serves as a protective moiety, commonly employed in peptide synthesis to prevent unwanted side reactions during multi-step organic transformations. Its incorporation into the molecular structure suggests potential utility in the development of peptidomimetics or as a precursor for more complex proteinase inhibitors. The cyclobutane ring, on the other hand, is known for its rigid conformational stability, which can be advantageous in designing molecules with enhanced binding affinity and selectivity towards target proteins.

In the context of contemporary pharmaceutical research, this compound has been investigated for its pharmacological properties. Studies have indicated that derivatives featuring a pyrimidine-cycloalkane hybrid scaffold exhibit promising activity against various therapeutic targets. For instance, modifications at the 5-position of the pyrimidine ring have been shown to influence metabolic stability and bioavailability, while alterations at the cyclobutane moiety can fine-tune solubility and cell permeability profiles. Such structural diversifications are critical for optimizing drug-like properties and improving clinical outcomes.

The synthesis of 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutane-1-carboxylic acid involves sophisticated organic reactions that showcase the intersection of classical synthetic methodologies with modern catalytic techniques. Key steps include nucleophilic substitution reactions to establish connectivity between the pyrimidine and cyclobutane units, followed by protective group strategies to shield reactive functionalities during subsequent transformations. Advances in transition-metal-catalyzed cross-coupling reactions have further streamlined these processes, enabling higher yields and improved scalability for industrial applications.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for exploring novel therapeutic modalities such as targeted protein degradation and molecular glue drug strategies. By integrating multiple pharmacophoric elements within a single molecular framework, researchers aim to develop next-generation therapeutics that offer superior efficacy and reduced side effects compared to conventional agents.

Evaluations using computational modeling have provided valuable insights into the binding interactions of this compound with biological targets. Molecular docking studies suggest that its rigid structure can effectively occupy pockets on enzymes or receptors, leading to strong binding affinities. Additionally, quantum mechanical calculations have been employed to elucidate electronic distributions across the molecule, aiding in rational design modifications aimed at enhancing pharmacological potency.

The role of cyclobutane derivatives in medicinal chemistry continues to evolve with emerging evidence supporting their role as key pharmacophores in antiviral and anticancer agents. The stability provided by the cycloalkyl ring allows for precise tuning of steric interactions, which is crucial for achieving high selectivity against disease-causing pathogens or aberrant cellular processes. In this regard, 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutane-1-carboxylic acid represents an exciting example of how structural innovation can drive therapeutic progress.

Future directions in research may focus on exploring analogs of this compound that exhibit improved pharmacokinetic profiles or enhanced target specificity. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will likely play pivotal roles in refining these derivatives into lead candidates for clinical development. Furthermore, biocatalytic approaches could offer sustainable alternatives for synthesizing complex motifs like those present in this compound.

In summary,1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2229412-97-7) exemplifies the innovative spirit driving modern pharmaceutical research. Its sophisticated architecture combines elements known to contribute towards biological activity with functional groups designed for synthetic utility. As investigations continue into its potential applications, this compound stands as a testament to how interdisciplinary collaboration between organic chemistry, computational biology,and medicinal chemistry can yield novel therapeutics capable addressing unmet medical needs.